Cas no 329779-31-9 (2-{[(4-cyclohexylphenyl)amino]methyl}phenol)

• Product Name: 2-{[(4-cyclohexylphenyl)amino]methyl}phenol
• CAS No: 329779-31-9
• CID: 4646340
• Update Time: 2025-05-25

2-{[(4-cyclohexylphenyl)amino]methyl}phenol Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-cyclohexylphenyl)amino]methyl}phenol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-{[(4-cyclohexylphenyl)amino]methyl}phenol

Comprehensive Overview of 2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329779-31-9)

2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329779-31-9) is a specialized organic compound with a unique molecular structure that combines a phenol moiety with a cyclohexylphenylamine group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly interested in its synthesis, properties, and potential uses, making it a hot topic in organic chemistry and related fields.

The compound's chemical structure features a phenol group (hydroxyl-substituted benzene ring) linked to a 4-cyclohexylphenylamine moiety via a methylene bridge. This arrangement imparts distinct physicochemical properties, such as moderate solubility in organic solvents and stability under standard conditions. Its molecular formula and weight are often key points of interest for researchers, as they influence its reactivity and compatibility with other compounds.

In the context of drug discovery, 2-{[(4-cyclohexylphenyl)amino]methyl}phenol has been explored as a potential intermediate or scaffold for designing novel therapeutic agents. Its structure allows for further derivatization, making it a versatile building block for medicinal chemistry. Recent studies have highlighted its role in targeting specific biological pathways, though detailed mechanisms remain under investigation. This aligns with the growing demand for innovative small molecules in the pharmaceutical industry.

From an industrial perspective, the compound's synthesis and scalability are critical considerations. Optimizing its production involves addressing challenges such as yield improvement, purity control, and cost-effective raw material sourcing. These aspects are frequently searched by professionals seeking efficient synthetic routes or process optimization techniques. Additionally, its potential use in advanced materials, such as polymers or coatings, has sparked interest due to its thermal stability and functional group versatility.

Environmental and safety profiles of 2-{[(4-cyclohexylphenyl)amino]methyl}phenol are also areas of focus. While not classified as hazardous, proper handling and storage are essential to ensure workplace safety. Regulatory compliance, particularly in regions with stringent chemical regulations, is another frequently asked question among users. Documentation such as SDS (Safety Data Sheets) and analytical certificates are often requested to verify quality and safety standards.

In summary, 2-{[(4-cyclohexylphenyl)amino]methyl}phenol (CAS No. 329779-31-9) represents a promising compound with diverse applications. Its unique structure, combined with ongoing research into its potential uses, positions it as a valuable subject for both academic and industrial exploration. As interest in specialty chemicals continues to rise, this compound is likely to remain a key focus in scientific discussions and innovation.